Cas no 1340970-16-2 (2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide)

• Product Name: 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide
• CAS No: 1340970-16-2
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• CID: 6628301
• PubChem ID: 53151375
• Update Time: 2025-06-18

2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethoxy-phenylamino)-pyridine-3-sulfonic acid amide
• 3-Pyridinesulfonamide, 2-[(3,5-dimethoxyphenyl)amino]-
• 2-[(3,5-dimethoxyphenyl)amino]pyridine-3-sulfonamide
• 2-(3,5-dimethoxyanilino)pyridine-3-sulfonamide
• BS-5586
• CS-0358311
• AKOS025220178
• 1340970-16-2
• 2-((3,5-Dimethoxyphenyl)amino)pyridine-3-sulfonamide
• 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide

• Inchi： 1S/C13H15N3O4S/c1-19-10-6-9(7-11(8-10)20-2)16-13-12(21(14,17)18)4-3-5-15-13/h3-8H,1-2H3,(H,15,16)(H2,14,17,18)
• InChI Key： OCODUVHOEBWURQ-UHFFFAOYSA-N
• SMILES： C1(NC2=CC(OC)=CC(OC)=C2)=NC=CC=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 309.07832714g/mol
• Monoisotopic Mass: 309.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 501.1±60.0 °C(Predicted)
• pka: 9.47±0.60(Predicted)

Additional information on 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide

Professional Introduction to 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide (CAS No. 1340970-16-2)

2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1340970-16-2, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a pyridine core, which is a common scaffold in many bioactive molecules, alongside functional groups that enhance its pharmacological relevance.

The presence of 3,5-dimethoxyphenyl and sulfonamide groups in the molecule contributes to its distinct chemical behavior and biological activity. The dimethoxyphenyl moiety is known for its ability to modulate enzyme activity and interact with biological targets, while the sulfonamide group is frequently employed in medicinal chemistry for its solubility-enhancing and bioisosteric properties. These features make 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide a promising candidate for further investigation in various therapeutic areas.

Recent advancements in the field of chemical biology have highlighted the importance of structurally diverse compounds in addressing complex diseases. The synthesis and characterization of 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide have been influenced by these developments, leading to novel insights into its mechanism of action. Researchers have observed that this compound exhibits inhibitory effects on certain kinases and other enzymes involved in cellular signaling pathways. Such activities are particularly relevant in the context of oncology and inflammatory diseases.

In vitro studies have demonstrated that 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide interacts with target proteins in a manner that disrupts their normal function. This interaction is mediated by the compound's ability to bind to specific residues within the active sites of these enzymes, thereby inhibiting their catalytic activity. The sulfonamide group plays a crucial role in this process by forming hydrogen bonds and other non-covalent interactions with the target protein. These interactions are critical for achieving the desired pharmacological effect.

The structural features of 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide also contribute to its pharmacokinetic properties. The dimethoxyphenyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability. On the other hand, the sulfonamide group increases water solubility, facilitating better dissolution and absorption in biological systems. These balance properties make the compound an attractive candidate for further development into a therapeutic agent.

Current research efforts are focused on optimizing the structure of 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide to enhance its potency and selectivity. By modifying various functional groups within the molecule, scientists aim to improve its binding affinity to target proteins while minimizing off-target effects. Computational modeling and high-throughput screening techniques are being employed to identify promising derivatives with enhanced pharmacological profiles.

The potential applications of 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide extend beyond oncology. Preliminary studies suggest that this compound may also have therapeutic benefits in managing inflammatory conditions and neurological disorders. The ability of the sulfonamide group to modulate enzyme activity makes it a versatile scaffold for designing molecules that can interact with a wide range of biological targets. This versatility is particularly valuable in addressing multifaceted diseases that involve multiple signaling pathways.

In conclusion, 2-[(3,5-Dimethoxyphenyl)amino]pyridine-3-sulfonamide (CAS No. 1340970-16-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts aim to optimize its pharmacological properties and explore new applications in medicine.